![molecular formula C20H18FNO4 B6270424 rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-3-carboxylic acid, trans CAS No. 2580104-38-5](/img/no-structure.png)
rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-3-carboxylic acid, trans
Overview
Description
Rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-3-carboxylic acid, trans is a useful research compound. Its molecular formula is C20H18FNO4 and its molecular weight is 355.4. The purity is usually 95.
BenchChem offers high-quality rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-3-carboxylic acid, trans suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-3-carboxylic acid, trans including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-3-carboxylic acid, trans involves the protection of the amine group, followed by the introduction of the fluorenylmethoxycarbonyl (Fmoc) protecting group on the carboxylic acid. The Fmoc-protected acid is then coupled with the trans-4-fluoropyrrolidine-3-carboxylic acid to form the desired product.", "Starting Materials": [ "trans-4-fluoropyrrolidine-3-carboxylic acid", "9H-fluorene", "methanol", "diethyl ether", "triethylamine", "N,N-dimethylformamide (DMF)", "N-hydroxysuccinimide (NHS)", "dicyclohexylcarbodiimide (DCC)", "Fmoc-protected amino acid", "1-hydroxybenzotriazole (HOBt)", "N,N-diisopropylethylamine (DIPEA)", "acetic acid", "dichloromethane", "ethyl acetate", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Protection of the amine group of trans-4-fluoropyrrolidine-3-carboxylic acid with Fmoc in the presence of triethylamine and DMF", "Preparation of Fmoc-protected amino acid by reacting the desired amino acid with Fmoc-OSu in the presence of DIPEA and DMF", "Coupling of Fmoc-protected amino acid with NHS and HOBt in the presence of DCC and DMF to form the Fmoc-protected acid", "Coupling of Fmoc-protected acid with trans-4-fluoropyrrolidine-3-carboxylic acid in the presence of DIPEA and DMF to form the desired product", "Deprotection of the Fmoc group with 20% piperidine in DMF", "Purification of the product by column chromatography using a mixture of dichloromethane and ethyl acetate as the eluent", "Removal of the remaining protecting groups by treatment with a mixture of acetic acid and water", "Crystallization of the product from a mixture of methanol and diethyl ether", "Washing and drying of the product to obtain the final compound" ] } | |
CAS RN |
2580104-38-5 |
Molecular Formula |
C20H18FNO4 |
Molecular Weight |
355.4 |
Purity |
95 |
Origin of Product |
United States |
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